Cas no 314267-78-2 (3-(6-Chloropyridin-3-YL)-3-oxopropanenitrile)

• Product Name: 3-(6-Chloropyridin-3-YL)-3-oxopropanenitrile
• CAS No: 314267-78-2
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD11519237
• CID: 293360
• PubChem ID: 10058137
• Update Time: 2025-04-19

3-(6-Chloropyridin-3-YL)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)-3-oxopropanenitrile
• 6-Chloro-beta-oxo-3-pyridinepropanenitrile
• 6-chloro-β-oxo-3-Pyridinepropanenitrile
• 3-pyridinepropanenitrile, 6-chloro-beta-oxo-
• A5694
• 3-(2-Chloropyridin-5-yl)-3-oxopropionitrile
• 3-(6-Chloropyridine-3-yl)-3-oxopropanenitrile
• 6-METHYL-2-OXO-3-CYCLOHEXENE-1-CARBOXYLICACIDETHYLESTER
• MYDXNTWVXGABPR-UHFFFAOYSA-N
• DTXSID20434848
• MFCD11519237
• 314267-78-2
• SCHEMBL6033886
• KL-0030
• FT-0604230
• AKOS006239301
• 3-(6-Chloropyridin-3-YL)-3-oxopropanenitrile

• MDL： MFCD11519237
• Inchi： 1S/C8H5ClN2O/c9-8-2-1-6(5-11-8)7(12)3-4-10/h1-2,5H,3H2
• InChI Key： MYDXNTWVXGABPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CC#N)=O

Computed Properties

• Exact Mass: 180.00915
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Experimental Properties

• PSA: 53.75